2-{4-[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]-1-piperazinyl}ethanol

• IUPAC Name: 2-[4-(5-chloro-2-methoxy-4-methylphenyl)sulfonylpiperazin-1-yl]ethanol
• InChI: InChI=1S/C14H21ClN2O4S/c1-11-9-13(21-2)14(10-12(11)15)22(19,20)17-5-3-16(4-6-17)7-8-18/h9-10,18H,3-8H2,1-2H3
• InChI Key: VZWNNEBDBUXBKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)N2CCN(CC2)CCO)OC
• Molecular Formula: C14H21ClN2O4S
• Molecular Weight: 348.8 g/mol

Description

The compound is a complex organic molecule that contains a piperazine ring, a sulfonyl group, and a chloro-methoxy-methylphenyl group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of several different functional groups. The piperazine ring would provide a basic nitrogen atom, the sulfonyl group would be a strong electron-withdrawing group, and the chloro-methoxy-methylphenyl group would have aromatic properties.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. Possible reactions could include substitution at the aromatic ring, reactions at the sulfonyl group, or reactions involving the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used as pharmaceuticals, where they might interact with various enzymes or receptors in the body.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it has potential pharmaceutical applications, then future research might focus on improving its efficacy, reducing its side effects, or finding new applications.